5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride

Specification

• Molecular Formula: C8H16Cl2N2O2
• Molecular Weight: 243.13 g/mol
• IUPAC Name: 5-amino-2,3,3a,4,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-5-carboxylic acid;dihydrochloride
• Standard InChI: InChI=1S/C8H14N2O2.2ClH/c9-8(7(11)12)1-5-3-10-4-6(5)2-8;;/h5-6,10H,1-4,9H2,(H,11,12);2*1H
• Standard InChI Key: DSXSLJUONDIRCA-UHFFFAOYSA-N
• Canonical SMILES: C1C2CNCC2CC1(C(=O)O)N.Cl.Cl

Introduction

5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride is a complex organic compound with a specific molecular structure and properties. It is used in various chemical and biological applications, including proteomics research. This article will delve into its chemical characteristics, synthesis, and potential applications.

Chemical Characteristics

• Chemical Name: 5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride

• CAS Number: 1172516-81-2

• Molecular Formula: C8H16Cl2N2O2

• Molecular Weight: 243.13 g/mol

• Purity: Typically available at a purity of 97%.

• SMILES: Cl.Cl.NC1(C(=O)O)CC2CNCC2C1.

Synthesis and Preparation

The synthesis of 5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride involves complex organic chemistry techniques. While specific synthesis pathways are not detailed in the available literature, it typically involves the formation of the cyclopenta[c]pyrrole ring system followed by the introduction of the amino and carboxylic acid functionalities. The dihydrochloride form is likely obtained through acidification with hydrochloric acid.

Applications

This compound is utilized in proteomics research, which involves the study of proteins and their interactions within cells. It may serve as a building block for synthesizing more complex molecules or as a reagent in biochemical assays.

Safety and Handling

Handling of 5-Aminooctahydrocyclopenta[c]pyrrole-5-carboxylic acid dihydrochloride requires caution due to its chemical nature. It is advisable to follow standard laboratory safety protocols, including wearing protective gear and ensuring proper ventilation. Specific safety data sheets (SDS) should be consulted for detailed handling instructions.